Cas no 2306250-05-3 ([(3S,4S)-3-fluoro-4-piperidyl]methanol;hydrochloride)

• Product Name: [(3S,4S)-3-fluoro-4-piperidyl]methanol;hydrochloride
• CAS No: 2306250-05-3
• MF: C₆H₁₃ClFNO
• MW: 169.62492442131
• CID: 5272421
• Update Time: 2026-03-09

[(3S,4S)-3-fluoro-4-piperidyl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 3-fluoro-, hydrochloride (1:1), (3S,4S)-
• [(3S,4S)-3-fluoro-4-piperidyl]methanol;hydrochloride

• Inchi： 1S/C6H12FNO.ClH/c7-6-3-8-2-1-5(6)4-9;/h5-6,8-9H,1-4H2;1H/t5-,6+;/m0./s1
• InChI Key： ZCJOQWWVTBYQQH-RIHPBJNCSA-N
• SMILES： C([C@@H]1CCNC[C@H]1F)O.Cl

Additional information on [(3S,4S)-3-fluoro-4-piperidyl]methanol;hydrochloride

Comprehensive Overview of [(3S,4S)-3-fluoro-4-piperidyl]methanol hydrochloride (CAS No. 2306250-05-3)

The compound [(3S,4S)-3-fluoro-4-piperidyl]methanol hydrochloride (CAS No. 2306250-05-3) is a fluorinated piperidine derivative with significant potential in pharmaceutical and chemical research. This chiral molecule, characterized by its stereospecific (3S,4S) configuration and fluorine substitution, has garnered attention for its unique physicochemical properties and applications in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated pharmaceutical intermediates like [(3S,4S)-3-fluoro-4-piperidyl]methanol hydrochloride has surged due to the growing emphasis on precision medicine and targeted drug delivery. The incorporation of fluorine atoms into drug candidates often enhances metabolic stability, bioavailability, and binding affinity—key factors driving the popularity of this compound in medicinal chemistry. Its hydrochloride salt form further improves solubility, making it suitable for in vitro and in vivo studies.

One of the most frequently asked questions in scientific forums is: "How does the stereochemistry of [(3S,4S)-3-fluoro-4-piperidyl]methanol hydrochloride influence its biological activity?" The answer lies in the compound's ability to interact selectively with chiral biological targets, such as G-protein-coupled receptors (GPCRs) or ion channels. This specificity is critical for reducing off-target effects in drug development. Additionally, the methanol functional group provides a versatile handle for further derivatization, enabling the synthesis of prodrugs or bioconjugates.

From a synthetic perspective, CAS No. 2306250-05-3 is often explored in asymmetric catalysis and green chemistry applications. Researchers are investigating sustainable methods to produce this compound, such as enzymatic resolution or flow chemistry, aligning with the global push for environmentally friendly manufacturing. Its stability under various pH conditions also makes it a candidate for formulation optimization in drug delivery systems.

The rise of AI-driven drug discovery has further amplified interest in [(3S,4S)-3-fluoro-4-piperidyl]methanol hydrochloride. Computational models frequently highlight fluorinated piperidines as high-value scaffolds due to their 3D structural diversity and hydrogen-bonding capacity. This aligns with trends in fragment-based drug design (FBDD), where small molecules like this serve as critical starting points for hit-to-lead optimization.

In summary, [(3S,4S)-3-fluoro-4-piperidyl]methanol hydrochloride represents a compelling case study in modern pharmaceutical innovation. Its combination of stereochemical purity, fluorine effects, and synthetic versatility positions it as a valuable tool for addressing challenges in therapeutic development and material science. As research continues, this compound is poised to play a pivotal role in advancing next-generation therapeutics.